Cas no 633333-65-0 (3-iodo-4-methoxy-2H-indazole-5-carboxylic acid)
633333-65-0 structure
Product Name:3-iodo-4-methoxy-2H-indazole-5-carboxylic acid
CAS No:633333-65-0
MF:C9H7IN2O3
MW:318.067954301834
CID:2850963
Update Time:2023-08-10
3-iodo-4-methoxy-2H-indazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-iodo-4-methoxy-2H-indazole-5-carboxylic acid
- 3-iodo-4-methoxy-1H-indazole-5-carboxylic acid
- 1h-indazole-5-carboxylic acid,3-iodo-4-methoxy-
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- Inchi: 1S/C9H7IN2O3/c1-15-7-4(9(13)14)2-3-5-6(7)8(10)12-11-5/h2-3H,1H3,(H,11,12)(H,13,14)
- InChI Key: TUTCVEINZAPCDL-UHFFFAOYSA-N
- SMILES: IC1=C2C(=C(C(=O)O)C=CC2=NN1)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 264
- XLogP3: 1.7
- Topological Polar Surface Area: 75.2
3-iodo-4-methoxy-2H-indazole-5-carboxylic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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